Cas no 799252-12-3 (Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-)

• Product Name: Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-
• CAS No: 799252-12-3
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 556776
• PubChem ID: 1080984
• Update Time: 2025-04-19

Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-
• Butanamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- (9CI)
• N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethylbutanamide
• AKOS000652965
• Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-(9ci)
• 799252-12-3

• Inchi： 1S/C10H17N3OS/c1-5-8-12-13-9(15-8)11-7(14)6-10(2,3)4/h5-6H2,1-4H3,(H,11,13,14)
• InChI Key： JXHDTKDYKQGAFX-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1NC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.109
• Monoisotopic Mass: 227.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų